Cas no 2138527-34-9 (4-Tert-butyl-3-[(2-methanesulfonylethyl)(methyl)amino]cyclohexan-1-ol)

• Product Name: 4-Tert-butyl-3-[(2-methanesulfonylethyl)(methyl)amino]cyclohexan-1-ol
• CAS No: 2138527-34-9
• MF: C₁₄H₂₉NO₃S
• MW: 291.449963331223
• CID: 5902075
• PubChem ID: 165787501
• Update Time: 2025-06-28

4-Tert-butyl-3-[(2-methanesulfonylethyl)(methyl)amino]cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl-3-[(2-methanesulfonylethyl)(methyl)amino]cyclohexan-1-ol
• EN300-1160356
• 2138527-34-9
• 4-Tert-butyl-3-[(2-methanesulfonylethyl)(methyl)amino]cyclohexan-1-ol

• Inchi： 1S/C14H29NO3S/c1-14(2,3)12-7-6-11(16)10-13(12)15(4)8-9-19(5,17)18/h11-13,16H,6-10H2,1-5H3
• InChI Key： YWFRDOOCYDWDPH-UHFFFAOYSA-N
• SMILES： S(C)(CCN(C)C1CC(CCC1C(C)(C)C)O)(=O)=O

Computed Properties

• Exact Mass: 291.18681496g/mol
• Monoisotopic Mass: 291.18681496g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66Ų

Additional information on 4-Tert-butyl-3-[(2-methanesulfonylethyl)(methyl)amino]cyclohexan-1-ol

4-Tert-butyl-3-[(2-methanesulfonylethyl)(methyl)amino]cyclohexan-1-ol: A Comprehensive Overview

The compound 4-Tert-butyl-3-[(2-methanesulfonylethyl)(methyl)amino]cyclohexan-1-ol, identified by the CAS number 2138527-34-9, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of cyclohexanol derivatives, characterized by its cyclohexane ring substituted with a tert-butyl group, a methanesulfonylethyl methyl amino group, and a hydroxyl group. Its structure is notable for its stereochemistry and functional groups, which contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The presence of the tert-butyl group provides steric bulk, which can influence the molecule's stability and solubility. Meanwhile, the methanesulfonylethyl methyl amino group introduces a sulfonamide functionality, known for its role in enhancing bioavailability and pharmacokinetic properties. These features make this compound a promising candidate for exploring new therapeutic agents, particularly in the fields of oncology and neurodegenerative diseases.

One of the most intriguing aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. Researchers have demonstrated that the cyclohexanol backbone can serve as a versatile platform for further functionalization. For instance, the hydroxyl group can be readily modified to introduce additional functionalities, such as ester or ether linkages, thereby expanding the scope of potential applications. This adaptability underscores the importance of this compound in modern organic synthesis.

From a synthetic perspective, the preparation of 4-Tert-butyl-3-[(2-methanesulfonylethyl)(methyl)amino]cyclohexan-1-ol involves a series of carefully designed reactions. The synthesis typically begins with the formation of the cyclohexanol ring, followed by selective substitution to introduce the tert-butyl and amino groups. The methanesulfonylethyl group is introduced through nucleophilic substitution reactions, ensuring precise control over stereochemistry and regioselectivity. These steps highlight the challenges and innovations in modern organic chemistry.

In terms of biological activity, this compound has shown promise in preliminary assays targeting enzyme inhibition and receptor modulation. For example, studies have indicated that it exhibits moderate inhibitory activity against certain kinases, suggesting its potential as a lead compound for developing kinase inhibitors. Furthermore, its ability to modulate G-protein coupled receptors (GPCRs) has opened new avenues for research in neuropharmacology.

Recent advancements in computational chemistry have also played a pivotal role in understanding the properties of this compound. Molecular modeling studies have provided insights into its conformational flexibility, solvation effects, and binding interactions with biological targets. These computational tools are increasingly being used to guide experimental efforts, thereby accelerating drug discovery processes.

Looking ahead, the future of 4-Tert-butyl-3-[(2-methanesulfonylethyl)(methyl)amino]cyclohexan-1-ol lies in its continued exploration as a building block for novel pharmaceuticals. Its unique combination of functional groups and structural features positions it as a valuable asset in both academic research and industrial applications. As research progresses, it is anticipated that this compound will contribute significantly to the development of innovative therapeutic agents addressing unmet medical needs.